Cas no 2138542-86-4 (1-Bromo-7-fluoroimidazo[1,5-a]pyridine)

• Product Name: 1-Bromo-7-fluoroimidazo[1,5-a]pyridine
• CAS No: 2138542-86-4
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• CID: 5909478
• PubChem ID: 165795902
• Update Time: 2025-11-02

1-Bromo-7-fluoroimidazo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-1154084
• 1-bromo-7-fluoroimidazo[1,5-a]pyridine
• 2138542-86-4
• 1-Bromo-7-fluoroimidazo[1,5-a]pyridine

• Inchi： 1S/C7H4BrFN2/c8-7-6-3-5(9)1-2-11(6)4-10-7/h1-4H
• InChI Key： ZDWPBTBWXZDARE-UHFFFAOYSA-N
• SMILES： BrC1=C2C=C(C=CN2C=N1)F

Computed Properties

• Exact Mass: 213.95419g/mol
• Monoisotopic Mass: 213.95419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.3Ų

Additional information on 1-Bromo-7-fluoroimidazo[1,5-a]pyridine

1-Bromo-7-fluoroimidazo[1,5-a]pyridine (CAS 2138542-86-4): A Versatile Building Block in Modern Pharmaceutical Chemistry

In the rapidly evolving field of pharmaceutical chemistry, 1-Bromo-7-fluoroimidazo[1,5-a]pyridine (CAS 2138542-86-4) has emerged as a crucial heterocyclic compound with significant potential in drug discovery and development. This imidazo[1,5-a]pyridine derivative combines the unique electronic properties of both bromine and fluorine substituents, making it particularly valuable for medicinal chemistry applications.

The molecular structure of 1-Bromo-7-fluoroimidazo[1,5-a]pyridine features a fused bicyclic system that has become increasingly important in the design of kinase inhibitors and other therapeutic agents. Recent trends in pharmaceutical research show growing interest in fluorinated heterocycles, as evidenced by numerous publications and patent applications in 2023-2024. The presence of both bromine and fluorine atoms in this compound provides excellent opportunities for further functionalization through various cross-coupling reactions.

From a synthetic chemistry perspective, CAS 2138542-86-4 serves as an excellent intermediate for the preparation of more complex molecules. The bromine atom at position 1 allows for efficient palladium-catalyzed couplings, while the fluorine at position 7 offers opportunities for selective nucleophilic aromatic substitution. This dual functionality makes the compound particularly valuable in parallel synthesis and combinatorial chemistry approaches that are currently dominating pharmaceutical R&D.

The growing importance of imidazo[1,5-a]pyridine scaffolds in drug discovery is reflected in recent literature. A 2023 review in the Journal of Medicinal Chemistry highlighted several clinical candidates containing this core structure, particularly in oncology and CNS disorders. The 1-Bromo-7-fluoro derivative offers distinct advantages in these applications due to its ability to modulate both the electronic properties and the three-dimensional conformation of resulting drug candidates.

Recent advances in AI-assisted drug design have further increased demand for versatile building blocks like 1-Bromo-7-fluoroimidazo[1,5-a]pyridine. Machine learning algorithms frequently identify this structural motif as favorable for target binding, particularly in protein kinases that are currently hot targets in cancer therapy. The compound's drug-like properties and synthetic accessibility make it ideal for high-throughput screening libraries.

From a commercial perspective, the market for fluorinated pharmaceutical intermediates has grown significantly in recent years. Industry reports indicate a compound annual growth rate (CAGR) of 8.2% for such specialty chemicals between 2022-2027. CAS 2138542-86-4 occupies a strategic position in this market due to its unique combination of halogen substituents and the increasing popularity of its parent scaffold.

Quality control aspects of 1-Bromo-7-fluoroimidazo[1,5-a]pyridine production have also seen technological advancements. Modern analytical techniques including HPLC-MS and NMR spectroscopy ensure high purity levels required for pharmaceutical applications. Current Good Manufacturing Practice (cGMP) standards are increasingly being applied to such intermediates, reflecting their importance in the drug development pipeline.

The environmental profile of imidazo[1,5-a]pyridine derivatives has also become a research focus area. Recent studies have shown that proper handling and disposal methods can minimize ecological impact, addressing one of the key concerns in green chemistry initiatives. The relatively stable nature of 1-Bromo-7-fluoroimidazo[1,5-a]pyridine under normal conditions contributes to its safety profile.

Looking forward, the applications of CAS 2138542-86-4 are expected to expand beyond traditional pharmaceutical uses. Emerging research suggests potential in materials science, particularly in the development of organic electronic materials and photoactive compounds. The compound's unique electronic properties make it interesting for optoelectronic applications, an area receiving increased funding in both academic and industrial settings.

In conclusion, 1-Bromo-7-fluoroimidazo[1,5-a]pyridine represents a versatile and valuable compound in contemporary chemical research. Its dual functionality, combined with the growing importance of its core structure in medicinal chemistry, ensures its continued relevance in pharmaceutical development. As synthetic methodologies advance and new applications emerge, CAS 2138542-86-4 is poised to remain an important tool for chemists working at the forefront of drug discovery and materials science.